2-(Cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

Specification

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 2-(cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
• Standard InChI: InChI=1S/C11H16O2/c12-7-11(5-8-1-2-8)6-9-3-4-10(11)13-9/h7-10H,1-6H2
• Standard InChI Key: WCUOEOLUHRQVML-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2(CC3CCC2O3)C=O

Introduction

Structural and Molecular Characteristics

Core Bicyclic Framework

The 7-oxabicyclo[2.2.1]heptane moiety forms the central scaffold of the compound, comprising a bridged bicyclic system with one oxygen atom replacing a methylene group at the 7-position. This oxygen atom introduces electronic and steric modifications that influence the molecule’s reactivity and conformational stability. The bicyclo[2.2.1]heptane structure imposes significant ring strain, a feature often exploited in synthetic chemistry to drive regioselective reactions.

Substituent Analysis

The cyclopropylmethyl group at the 2-position introduces additional steric complexity and electronic effects. Cyclopropane’s inherent ring strain and sp³ hybridization of carbon atoms contribute to unique reactivity patterns, such as susceptibility to ring-opening reactions under acidic or nucleophilic conditions. The aldehyde functional group at the same position provides a reactive site for further derivatization, enabling the compound to serve as a precursor in multi-step synthetic routes.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	$\text{C}_{11}\text{H}_{16}\text{O}_{2}$
Molecular Weight	180.24 g/mol
IUPAC Name	2-(Cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
Canonical SMILES	C1CC1CC2(CC3CCC2O3)C=O
InChI Key	WCUOEOLUHRQVML-UHFFFAOYSA-N

Synthetic Approaches and Challenges

Intramolecular Diels-Alder Strategy

While no explicit synthesis of 2-(Cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde has been documented, analogous oxabicycloheptanes are often synthesized via intramolecular Diels-Alder (IMDA) reactions. For instance, the 7-oxabicyclo[2.2.1]heptane moiety in solanoeclepin A analogs was constructed using a diastereoselective IMDA approach with (R)-phenylglycinol as a chiral auxiliary. This method could theoretically be adapted to introduce the cyclopropylmethyl and aldehyde groups through strategic functionalization of the diene or dienophile precursors.

Physicochemical Properties and Reactivity

Polarity and Solubility

The oxygen atom in the bicyclic system and the polar aldehyde group enhance the compound’s polarity relative to purely hydrocarbon analogs. This polarity likely confers moderate solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF), though experimental logP values remain unreported.

Stability Considerations

The cyclopropane ring’s strain and the aldehyde’s susceptibility to nucleophilic attack may render the compound sensitive to prolonged storage under ambient conditions. Stabilization strategies could include refrigeration under inert atmosphere or formulation as a stable derivative (e.g., acetal or imine).

Comparative Analysis with Related Compounds

Table 2: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
7-Oxabicyclo[2.2.1]heptane-2,3-dione	$\text{C}_6\text{H}_6\text{O}_3$	126.11	Diketone
7-Azabicyclo[2.2.1]heptane-2-carboxylate	$\text{C}_{10}\text{H}_{15}\text{NO}_2$	181.00	Ester, amine
Target Compound	$\text{C}_{11}\text{H}_{16}\text{O}_2$	180.24	Aldehyde, cyclopropane

The target compound distinguishes itself through its aldehyde functionality and cyclopropylmethyl substituent, which are absent in simpler oxabicycloheptanes like 7-oxabicyclo[2.2.1]heptane-2,3-dione. The azabicycloheptane analog highlights the versatility of bridged bicyclic systems in accommodating heteroatoms, though nitrogen incorporation alters electronic properties significantly compared to oxygen.